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Compound of Interest

Compound Name: 1-Methoxynaphthalene

Cat. No.: B125815

An In-depth Technical Guide on 1-Methoxynaphthalene for Researchers, Scientists, and Drug
Development Professionals

This technical guide provides a comprehensive overview of 1-Methoxynaphthalene (CAS
2216-69-5), a versatile aromatic ether with significant applications in organic synthesis and as
a precursor for pharmacologically active molecules. This document details its physicochemical
properties, spectroscopic data, safety and handling protocols, and its role in various
experimental and synthetic procedures.

Core Physicochemical Properties

1-Methoxynaphthalene is a clear, colorless to light yellow or brown liquid.[1][2] It is an isomer
of methoxynaphthalene and is characterized by a distinct aroma, though considered less
pleasant than its isomer, 2-methoxynaphthalene.[1] It is insoluble in water but soluble in
organic solvents such as ethanol, ether, benzene, chloroform, methanol, carbon disulfide, and
ether.[1][2][3][4][5]
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Property Value Source(s)
CAS Number 2216-69-5 [6]
Molecular Formula C11H100 [6]
Molecular Weight 158.20 g/mol [61[7]
Appearance C.Ie.ar c'olorless to yellow 81[9]
oil/liquid
Melting Point 5-6 °C [2][10]
Boiling Point 135-137 °C at 12 mmHg [6][10]
Density 1.09 g/mL at 25 °C [6]
Refractive Index n20/D 1.621 - 1.628 [6][10]
Flash Point >110 °C (>230 °F) [6][10]
LogP 3.450 [2]
InChi Key NQMUGNMMFTYOHK- 61[11]

UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1-
Methoxynaphthalene.

Spectrum Type Key Data Points Source(s)

o (ppm): 8.263, 7.742, 7.43,
1H NMR (399.65 MHz, CDCls) 7379 7309 6.694. 3.863 [12]

Experimental spectra have
FT-IR and FT-Raman been studied and simulated [10][11]

using DFT calculations.

Mass Spectrometry Data available. [12]
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Safety and Hazard Information

1-Methoxynaphthalene requires careful handling due to its potential hazards.

GHS Hazard Precautionary
Hazard Class . Source(s)
Pictogram Statements Statements
o ] P264, P270,
Acute toxicity, H302: Harmful if
GHSO07 P301+P312, [13]
oral (Category 4) swallowed.
P330, P501
_ P264, P280,
Skin
S H315: Causes P302+P352,
corrosion/irritatio ~ GHSO07 o [13]
skin irritation. P332+P313,
n (Category 2)
P362
Serious eye
H319: Causes P264, P280,
damage/eye )
S GHSO07 serious eye P305+P351+P33 [13]
irritation o
irritation. 8, P337+P313
(Category 2A)
Specific target
o P261, P271,
organ toxicity,
] H335: May P304+P340,
single exposure )
GHSO07 cause respiratory  P312, [13]
(Category 3), o
} irritation. P403+P233,
Respiratory tract
L P405, P501
irritation
Hazardous to the ]
) H411: Toxic to
aquatic o _
] aquatic life with P273, P391,
environment, GHS09 ) [7]
long lasting P501
long-term hazard
effects.

(Category 2)

Personal Protective Equipment (PPE):

o Eye/Face Protection: Safety goggles with side-shields.[13][14]

» Hand Protection: Protective gloves.[13][14]
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» Skin and Body Protection: Impervious clothing.[13]

» Respiratory Protection: Use a suitable respirator in well-ventilated areas to prevent
inhalation.[9][13][14]

Applications in Research and Drug Development

1-Methoxynaphthalene is a valuable building block in organic synthesis and has been utilized
in various research contexts.

o Pharmaceutical Synthesis: It serves as a precursor in the preparation of pharmaceutical
drugs.[1][9][11] Its naphthalene framework is a common motif in many biologically active
molecules.[11]

o Antioxidant Research: It is a starting material for the synthesis of prenyl naphthalen-ols,
which exhibit antioxidative properties.[1][3][15]

e Enzyme Activity Studies: It is used as a substrate to study the peroxygenase activity of
cytochrome c peroxidase.[1][3][15] The enzyme converts 1-methoxynaphthalene into 4-
methoxy-1-naphthol.[11]

o Fragrance and Chemical Industries: It is used in perfumes, soaps, and as a film developer.[1]

[9]

» Tobacco Smoke Component: It has been identified as one of the volatile components in
tobacco smoke and has been shown to induce damage to the plasma membranes of
cultured human lung fibroblasts.[8]

Experimental Protocols
Synthesis of 1-Methoxynaphthalene

The most direct method for synthesizing 1-Methoxynaphthalene is through the O-methylation
of 1-naphthol.[1][11] This involves the deprotonation of the hydroxyl group of 1-naphthol to form
the more nucleophilic naphthoxide, which then reacts with a methylating agent.[11]

General Protocol:
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o Deprotonation: 1-Naphthol is treated with a suitable base (e.g., sodium hydroxide, potassium
carbonate) in an appropriate solvent (e.g., acetone, DMF) to generate the sodium or
potassium 1-naphthoxide salt.

o Methylation: A methylating agent, such as dimethyl sulfate, methyl trifluoroacetate, or
dimethyl carbonate, is added to the reaction mixture.[1]

o Reaction: The mixture is typically stirred at room temperature or heated to ensure the
completion of the reaction.

o Work-up and Purification: The reaction is quenched with water, and the product is extracted
with an organic solvent. The organic layer is then washed, dried, and concentrated. The
crude product can be purified by distillation under reduced pressure or by column
chromatography.

Synthesis of a 1-Methoxynaphthalene Derivative (for
Electrophilic Substitution Study)

The following protocol details the synthesis of a derivative of 1-methoxynaphthalene,
illustrating its reactivity in electrophilic aromatic substitution.[16]

Materials:

» 1-Methoxynaphthalene

e Dichloromethane

e Chlorosulfonic acid

e Phosphorus pentachloride

 Ice/water

e Saturated aqueous sodium chloride solution
e Sodium sulfate

Procedure:
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A solution of 1-methoxynaphthalene (5 cm?3, 34.5 mmol) in dichloromethane (20 cm?) is
cooled to 0 °C.[16]

Chlorosulfonic acid (4.6 cm3, 69.0 mmol) is added over a 10-minute period.[16]

Following this addition, phosphorus pentachloride (7.2 g, 34.5 mmol) is added, and the
reaction is maintained at O °C for an additional 45 minutes.[16]

The reaction is then quenched by pouring it onto ice/water (50 cm3) and allowed to warm to
room temperature.[16]

Further dichloromethane (40 cm3) is added, and the solution is transferred to a separating
funnel.[16]

The organic layer is collected, washed with a saturated aqueous sodium chloride solution
(70 cm?), and dried over sodium sulfate.[16]

The solvent is then evaporated under reduced pressure to afford the title compound.[16]

Visualizations
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Caption: Synthesis workflow for 1-Methoxynaphthalene via O-methylation of 1-naphthol.
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Caption: Bioconversion of 1-Methoxynaphthalene to antioxidative prenyl naphthalen-ols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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